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Compound of Interest

Compound Name: 1,6-Divinylperfluorohexane

CAS No.: 1800-91-5

Cat. No.: B167291 Get Quote

Solvation Thermodynamics & Protocols

Part 1: Executive Summary
1,6-Divinylperfluorohexane (CAS: 1800-91-5) is a semi-fluorinated alkane (

-diene) characterized by a perfluorohexane core flanked by two vinyl groups.[1] Unlike
perfluorocarbons (PFCs) which exhibit extreme lipophobicity and hydrophobicity, the terminal
vinyl groups of 1,6-divinylperfluorohexane impart a "hybrid" solubility profile. This molecule
acts as a fluorous-organic compatibilizer, exhibiting solubility in common organic solvents
where pure perfluorohexane would phase-separate.

Key Technical Insight: The molecule’s utility lies in its ability to dissolve in organic reaction

media (acetone, ethanol, THF) while retaining the unique electronic and steric properties of the

fluorinated core, making it an ideal crosslinker for fluoroelastomers and a precursor for fluorous

silanes.

Part 2: Chemical Identity & Physical Properties[1]
Before establishing solubility protocols, the fundamental physical constants must be

understood to predict phase behavior.
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Property Value Notes

IUPAC Name
3,3,4,4,5,5,6,6,7,7,8,8-

Dodecafluoro-1,9-decadiene

Molecular Formula

Molecular Weight 354.14 g/mol

Appearance Colorless Liquid

Density 1.506 g/mL
Significantly denser than water

and most organics.

Boiling Point 84 °C
Suitable for reflux in

ethanol/THF.

Flash Point 68 °C

Combustible; requires

standard organic safety

protocols.

Refractive Index 1.33–1.35 (Est.)
Low RI is characteristic of high

fluorine content.

Part 3: Solubility Profile & Thermodynamics
The solubility of 1,6-divinylperfluorohexane is governed by the competition between the rigid,

non-polarizable fluorocarbon core (solvophobic) and the polarizable, electron-rich vinyl end-

caps (solvophilic).

The "Like Dissolves Like" Nuance
Perfluorocarbon Core (

): Drives solubility in fluorous solvents (e.g., FC-72, perfluorohexane). It promotes
immiscibility with water and hydrocarbons.

Vinyl Termini (

): These groups disrupt the "fluorous effect," allowing the molecule to interact with Van der
Waals forces in hydrocarbons and dipole-dipole interactions in polar organics.
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Solubility Data Table
Solvent Class Specific Solvent Solubility Status Mechanistic Insight

Fluorinated Perfluorohexane Miscible

Perfect structural

match;

thermodynamic ideal.

FC-72 / Galden Miscible
Standard fluorous

phase compatibility.

Polar Organic Ethanol Soluble

Vinyl groups interact

with the hydroxyl

network.

Acetone Soluble

Dipole-dipole

interactions stabilize

the mixture.

THF Soluble

Excellent solvent for

synthesis/polymerizati

on.

Non-Polar Organic Hexane / Heptane High / Miscible

The vinyl "tails"

prevent the phase

separation often seen

with pure

perfluorohexane at

RT.

Toluene Soluble
-interactions from vinyl

groups assist

solvation.

Aqueous Water Insoluble

1.61 mg/L (

).[2] Hydrophobic

effect dominates.
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Critical Note on Phase Separation: While soluble in many organics, temperature fluctuations

can induce phase separation in marginal solvents (e.g., cold alkanes). This property is often

exploited in Fluorous Biphasic Catalysis (FBC) to separate the catalyst (attached to the fluorous

tag) from the product by cooling.

Part 4: Experimental Protocols
Cloud Point Determination (Phase Boundary Mapping)
To validate solubility for a specific application (e.g., recrystallization or biphasic extraction), use

the Cloud Point method.

Objective: Determine the Critical Solution Temperature (CST) in a target solvent.

Preparation: In a sealed vial, prepare a 10% w/v mixture of 1,6-divinylperfluorohexane in

the target solvent.

Heating: Heat the mixture in a water bath until the solution becomes clear (one phase).

Cooling: Slowly cool the vial while monitoring the temperature with an internal probe.

Observation: Record the temperature at which the solution becomes turbid (cloudy). This is

the phase separation point.

Visualization of Solubility Workflow
The following diagram outlines the decision logic for solvent selection based on the molecule's

phase behavior.
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Start: Select Solvent System

Is the Solvent Fluorinated?
(e.g., FC-72, Perfluorohexane)

Result: Fully Miscible
(Single Phase)

Yes

Is the Solvent Polar Organic?
(Ethanol, Acetone, THF)

No

Result: Soluble
(Suitable for Reaction)

Yes

Is the Solvent Hydrocarbon?
(Hexane, Toluene)

No

Result: Temperature Dependent
(Check Cloud Point)

Yes

Is the Solvent Aqueous?

No

Result: Insoluble
(Phase Separation)

Yes

Click to download full resolution via product page

Figure 1: Decision logic for predicting phase behavior of 1,6-divinylperfluorohexane in

various solvent classes.

Part 5: Applications & Implications[1]
Fluorous Biphasic Catalysis
Researchers use 1,6-divinylperfluorohexane as a "ponytailed" ligand precursor. By reacting

the vinyl groups, the perfluorohexane chain becomes a tag that pulls catalysts into a fluorous

phase (e.g., FC-72).
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Workflow: Reaction runs in a hybrid phase (warm, homogenous)

Cool down

Phase separates

Product in organic layer, Catalyst in fluorous layer.

Polymer Crosslinking
In the synthesis of fluorosilicones or fluoroelastomers, this molecule acts as a crosslinker.

Solvent Choice: Use THF or Acetone. These solvents dissolve both the fluorinated monomer

and the organic initiators, ensuring a homogeneous polymerization before the solvent is

stripped.

Part 6: Safety & Handling
Hazard Classification: Combustible Liquid (GHS Category 4).[3]

Storage: Store under inert atmosphere (

or Ar) to prevent slow oxidation of vinyl groups. Keep in a cool, dry place away from heat
sources.

Incompatibility: Avoid strong oxidizing agents and radical initiators (unless intended for

polymerization).

Spill Cleanup: Absorb with inert materials (vermiculite). Do not use combustible materials like

sawdust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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